2-(1H-indol-3-yl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole
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Overview
Description
2-(1H-indol-3-yl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole is a useful research compound. Its molecular formula is C17H17N3 and its molecular weight is 263.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 263.142247555 g/mol and the complexity rating of the compound is 340. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have demonstrated significant antimicrobial properties. For instance, certain benzazole derivatives have been synthesized and evaluated for their in vitro antimicrobial activity against various strains such as Staphylococcus aureus, Escherichia coli, and Candida albicans, showing varying levels of effectiveness (Karalı et al., 2004). This research underscores the potential of benzimidazole compounds in the development of new antimicrobial agents.
Cytotoxic Activity
In the realm of cancer research, novel benzimidazole compounds have been synthesized and evaluated for their cytotoxic activities against human tumor cell lines. A study highlighted that certain 1-((indol-3-yl)methyl)-1H-imidazolium salts exhibit potent inhibitory activity on cell growth, particularly against liver, lung, and breast carcinoma cell lines, suggesting their potential as therapeutic agents in cancer treatment (Xiao-Liang Xu et al., 2014).
Anti-inflammatory Activity
Benzimidazole derivatives also show promise in anti-inflammatory applications. A study synthesized and tested various benzimidazole compounds for their anti-inflammatory activity using the rat-paw-oedema method, with some compounds showing better activity compared to standard drugs like Indomethacin (R. Bhor & Sonali Pawar, 2022). This indicates the potential of benzimidazole derivatives in developing new anti-inflammatory medications.
DNA Interaction
Benzimidazole derivatives are known for their interaction with DNA and interference with DNA-associated processes, such as inhibition of type I DNA topoisomerases. These interactions are crucial for developing drugs that target DNA or DNA processes in cancer therapy and other diseases (A. S. Alpan et al., 2007).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-(1H-indol-3-yl)-1,3-dimethyl-2H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3/c1-19-15-9-5-6-10-16(15)20(2)17(19)13-11-18-14-8-4-3-7-12(13)14/h3-11,17-18H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJDVGBVYUOUJSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(N(C2=CC=CC=C21)C)C3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.